Cas no 62646-16-6 (Guanidine, pentyl-, sulfate)

• Product Name: Guanidine, pentyl-, sulfate
• CAS No: 62646-16-6
• MF: C₆H₁₇N₃O₄S
• MW: 227.281880140305
• CID: 436528
• PubChem ID: 71384177
• Update Time: 2025-04-19

Guanidine, pentyl-, sulfate Chemical and Physical Properties

Names and Identifiers

• Guanidine, pentyl-, sulfate
• 2-pentylguanidine,sulfuric acid
• Sulfuric acid--N''-pentylguanidine (1/1)
• DTXSID90806452
• SCHEMBL11557628
• 62646-16-6
• n-Amylguanidinsulfat

• Inchi： 1S/C6H15N3.H2O4S/c1-2-3-4-5-9-6(7)8;1-5(2,3)4/h2-5H2,1H3,(H4,7,8,9);(H2,1,2,3,4)
• InChI Key： VYVOUAXGNRUOCB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(=C(/N)\N)/CCCCC

Computed Properties

• Exact Mass: 227.09411
• Monoisotopic Mass: 227.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 136.5